Cas no 1355910-60-9 (N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide)

N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide structure
1355910-60-9 structure
Product Name:N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
CAS No:1355910-60-9
MF:C17H25N5O
MW:315.413303136826
CID:5669221
PubChem ID:56780466
Update Time:2025-05-20

N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 1355910-60-9
    • N-(1-cyanocyclopentyl)-2-[2-[(4-methylpyrazol-1-yl)methyl]pyrrolidin-1-yl]acetamide
    • AKOS033093556
    • EN300-26688197
    • N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
    • Z1139480160
    • Inchi: 1S/C17H25N5O/c1-14-9-19-22(10-14)11-15-5-4-8-21(15)12-16(23)20-17(13-18)6-2-3-7-17/h9-10,15H,2-8,11-12H2,1H3,(H,20,23)
    • InChI Key: GLIXNCNBDPHWAT-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCCC1CN1C=C(C)C=N1)NC1(C#N)CCCC1

Computed Properties

  • Exact Mass: 315.20591044g/mol
  • Monoisotopic Mass: 315.20591044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 74Ų

N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26688197-0.1g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
0.1g
$741.0 2025-03-20
Enamine
EN300-26688197-0.25g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
0.25g
$774.0 2025-03-20
Enamine
EN300-26688197-0.5g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
0.5g
$809.0 2025-03-20
Enamine
EN300-26688197-1g
1355910-60-9 90%
1g
$842.0 2023-09-11
Enamine
EN300-26688197-2.5g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
2.5g
$1650.0 2025-03-20
Enamine
EN300-26688197-5g
1355910-60-9 90%
5g
$2443.0 2023-09-11
Enamine
EN300-26688197-10g
1355910-60-9 90%
10g
$3622.0 2023-09-11
Enamine
EN300-26688197-0.05g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
0.05g
$707.0 2025-03-20
Enamine
EN300-26688197-10.0g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
10.0g
$3622.0 2025-03-20
Enamine
EN300-26688197-5.0g
N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide
1355910-60-9 95.0%
5.0g
$2443.0 2025-03-20

Additional information on N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide (CAS No. 1355910-60-9)

N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1355910-60-9, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide array of biological activities. The structural framework of this molecule is characterized by a cyclopentyl ring, a cyano group, and a pyrazole moiety, all of which contribute to its unique chemical properties and reactivity.

The presence of the cyano group in the 1-cyanocyclopentyl moiety introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This feature is particularly important in drug design, as it can influence both the pharmacokinetic and pharmacodynamic profiles of the compound. Furthermore, the pyrrolidinyl group appended to the acetamide moiety adds another layer of complexity, enabling potential hydrogen bonding interactions and further modulating the compound's biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The incorporation of pyrazole and pyrrolidine rings into molecular structures has been shown to enhance binding affinity and selectivity towards various biological targets. In particular, pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The current compound, with its dual heterocyclic system, may exhibit similar therapeutic potential, making it a promising candidate for further investigation.

The synthesis of N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group via cyanation reactions is a critical step, as it defines one of the key pharmacophoric elements of the molecule. Subsequent functionalization of the pyrrolidine ring with the pyrazole moiety further refines the molecular structure, enhancing its potential biological activity.

In recent years, computational methods have played an increasingly important role in drug discovery and development. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have suggested that N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide may interact with enzymes and receptors involved in cancer progression and inflammation, making it a promising lead compound for further medicinal chemistry optimization.

The pharmacological evaluation of this compound has begun to reveal its potential therapeutic benefits. Initial in vitro studies have demonstrated that it exhibits inhibitory activity against several key enzymes implicated in cancer metabolism. The dual functionality provided by the pyrazole and pyrrolidine moieties appears to contribute to its broad-spectrum activity, suggesting that it may be effective against multiple types of cancer. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at moderate doses, indicating a favorable safety profile.

The future development of N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol-1-yl)methyl]pyrrolidin-1-yl}acetamide will likely involve further optimization to enhance its potency and selectivity. This may be achieved through structural modifications such as changes to the substitution patterns on the pyrazole ring or alterations to the length and flexibility of the connecting linkers between functional groups. Additionally, exploring alternative synthetic routes could improve scalability and cost-effectiveness for large-scale production.

The integration of this compound into clinical trials represents a significant step forward in translating basic research into tangible therapeutic benefits for patients. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are poised to unlock the full potential of this innovative molecule. As our understanding of disease mechanisms continues to evolve, compounds like N-(1-cyanocyclopentyl)-2-{2-[(4-methyl-1H-pyrazol- motorcycle-hydrocarbon]>methyl]pyrrolidin- motorcycle-hydrocarbon] > will play an increasingly important role in shaping future treatment strategies across various therapeutic areas.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.